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Abstract
These application notes provide detailed protocols for the solubilization and preparation of

stock solutions of 5-Hydroxy Omeprazole-D3, a deuterated analog of a primary metabolite of

Omeprazole. Accurate preparation of stock solutions is critical for downstream applications

such as metabolic studies, pharmacokinetic analysis, and its use as an internal standard in

quantitative mass spectrometry-based assays. This document outlines the solubility of 5-
Hydroxy Omeprazole-D3 in common laboratory solvents and provides a step-by-step guide

for preparing and storing stock solutions to ensure their stability and integrity.

Introduction
5-Hydroxy Omeprazole-D3 is the deuterium-labeled version of 5-Hydroxy Omeprazole, the

principal metabolite of the proton pump inhibitor Omeprazole.[1] The incorporation of deuterium

atoms provides a mass shift that is essential for its use as an internal standard in liquid

chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry

(GC-MS) analyses, allowing for precise quantification of its non-deuterated counterpart in

biological matrices.[2] Given its crucial role in research and drug development, proper handling

and preparation of 5-Hydroxy Omeprazole-D3 are paramount.
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This document provides verified solubility data and standardized protocols for the preparation

of stock solutions, ensuring reproducible experimental results.

Physicochemical Properties
A summary of the key physicochemical properties of 5-Hydroxy Omeprazole-D3 is provided in

the table below.

Property Value

Molecular Formula C₁₇H₁₆D₃N₃O₄S

Molecular Weight 364.43 g/mol [2]

Appearance Off-white to light brown solid[2]

Storage (as solid) -20°C for up to 3 years[2]

Solubility Data
The solubility of 5-Hydroxy Omeprazole-D3 has been determined in various organic solvents.

The following table summarizes the available quantitative and qualitative solubility data. It is

important to note that for some common laboratory solvents, quantitative data for the

deuterated form is not readily available. In such cases, data for the non-deuterated analog, 5-

Hydroxy Omeprazole, is provided as a reference.
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Solvent
5-Hydroxy Omeprazole-D3
Solubility

5-Hydroxy Omeprazole
(Non-deuterated) Solubility
(for reference)

DMSO

10 mg/mL (27.44 mM)

(requires sonication and

warming)[2]

10 mg/mL[3]

Chloroform Slightly soluble[4] Slightly soluble

DMF Data not available 20 mg/mL[3]

Ethanol Data not available 2 mg/mL[3]

Methanol Data not available Slightly soluble

DMF:PBS (pH 7.2) (1:1) Data not available 0.5 mg/mL[3]

Note on Aqueous Solubility: Omeprazole and its metabolites are known to be unstable in acidic

conditions. Therefore, dissolving 5-Hydroxy Omeprazole-D3 directly in acidic aqueous buffers

should be avoided. For experiments requiring aqueous solutions, it is recommended to first

prepare a concentrated stock solution in an appropriate organic solvent (e.g., DMSO) and then

dilute it into the aqueous buffer immediately before use.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of 5-Hydroxy Omeprazole-
D3 in dimethyl sulfoxide (DMSO).

Materials:

5-Hydroxy Omeprazole-D3 solid

Anhydrous/low-moisture DMSO

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials
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Pipettors and sterile tips

Vortex mixer

Water bath sonicator

Protocol:

Equilibration: Allow the vial of 5-Hydroxy Omeprazole-D3 to equilibrate to room temperature

for at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Tare a clean, dry microcentrifuge tube or amber vial on a calibrated analytical

balance. Carefully weigh the desired amount of 5-Hydroxy Omeprazole-D3. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 3.644 mg of the compound.

Solvent Addition: Add the calculated volume of DMSO to the vial containing the weighed

compound. For 3.644 mg, add 1 mL of DMSO.

Dissolution:

Cap the vial tightly and vortex thoroughly for 1-2 minutes.

To aid dissolution, place the vial in a water bath sonicator for 10-15 minutes. Gentle

warming (e.g., to 37°C) can also be applied.[2]

Visually inspect the solution to ensure that all solid has completely dissolved.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

microcentrifuge tubes or amber vials to minimize freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[2]

Stock Solution Preparation Calculator
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To aid in the preparation of stock solutions with different concentrations, the following table

provides the required volume of DMSO for commonly used starting masses of 5-Hydroxy
Omeprazole-D3.

Desired Concentration
Mass of 5-Hydroxy
Omeprazole-D3

Volume of DMSO to Add

1 mM 1 mg 2.7440 mL[2]

5 mg 13.7201 mL[2]

10 mg 27.4401 mL[2]

5 mM 1 mg 0.5488 mL[2]

5 mg 2.7440 mL[2]

10 mg 5.4880 mL[2]

10 mM 1 mg 0.2744 mL[2]

5 mg 1.3720 mL[2]

10 mg 2.7440 mL[2]

Visualized Workflows
The following diagrams illustrate the key workflows described in these application notes.

Preparation Dissolution

Storage

Start: Equilibrate Compound Weigh 5-Hydroxy
Omeprazole-D3 Add Anhydrous DMSO Vortex Thoroughly Sonicate & Warm

(if necessary)
Visually Inspect for

Complete Dissolution
Aliquot into

Single-Use Volumes

Store at -20°C
(≤ 1 month)

Store at -80°C
(≤ 6 months)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12410990?utm_src=pdf-body
https://www.benchchem.com/product/b12410990?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxy-Omeprazole-d3-Sodium-Salt
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxy-Omeprazole-d3-Sodium-Salt
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxy-Omeprazole-d3-Sodium-Salt
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxy-Omeprazole-d3-Sodium-Salt
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxy-Omeprazole-d3-Sodium-Salt
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxy-Omeprazole-d3-Sodium-Salt
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxy-Omeprazole-d3-Sodium-Salt
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxy-Omeprazole-d3-Sodium-Salt
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxy-Omeprazole-d3-Sodium-Salt
https://www.benchchem.com/product/b12410990?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for preparing a 5-Hydroxy Omeprazole-D3 stock solution.
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Caption: Logical relationships for 5-Hydroxy Omeprazole-D3 solubilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5-Hydroxy omeprazole standards | @rtMolecule [artmolecule.fr]

2. 5-Hydroxy Omeprazole-d3 Sodium Salt | C17H18N3NaO4S | CID 46781847 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 5-Hydroxy Omeprazole D3 | CAS No: 1189882-58-3 [aquigenbio.com]

4. 5-Hydroxy Omeprazole-d3 Sodium Salt | LGC Standards [lgcstandards.com]

To cite this document: BenchChem. [Application Notes and Protocols: 5-Hydroxy
Omeprazole-D3 Solubility and Stock Solution Preparation]. BenchChem, [2025]. [Online

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12410990?utm_src=pdf-body
https://www.benchchem.com/product/b12410990?utm_src=pdf-body-img
https://www.benchchem.com/product/b12410990?utm_src=pdf-body
https://www.benchchem.com/product/b12410990?utm_src=pdf-custom-synthesis
https://artmolecule.fr/5-hydroxy-omeprazole-92340-57-3
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxy-Omeprazole-d3-Sodium-Salt
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxy-Omeprazole-d3-Sodium-Salt
https://aquigenbio.com/product/5-hydroxy-omeprazole-d3/
https://www.lgcstandards.com/BN/en/5-Hydroxy-Omeprazole-d3-Sodium-Salt/p/TRC-H948864
https://www.benchchem.com/product/b12410990#5-hydroxy-omeprazole-d3-solubility-and-stock-solution-preparation
https://www.benchchem.com/product/b12410990#5-hydroxy-omeprazole-d3-solubility-and-stock-solution-preparation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PDF]. Available at: [https://www.benchchem.com/product/b12410990#5-hydroxy-
omeprazole-d3-solubility-and-stock-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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